Cas no 1628430-67-0 (tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate
• CAS No: 1628430-67-0
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 5957871
• PubChem ID: 165769185
• Update Time: 2025-11-01

tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate
• 1628430-67-0
• EN300-190996
• tert-butyl 4-hydroxy-4-[(2-methylphenyl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C18H27NO3/c1-14-7-5-6-8-15(14)13-18(21)9-11-19(12-10-18)16(20)22-17(2,3)4/h5-8,21H,9-13H2,1-4H3
• InChI Key： VBTNZMMFNLADRP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate (CAS No. 1628430-67-0)

Tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate, a compound with the chemical formula C₁₅H₂₁NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 1628430-67-0 provides a unique identifier for this substance, facilitating its recognition and study in various scientific contexts.

The structure of tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate features a piperidine ring, which is a six-membered heterocyclic compound containing one nitrogen atom. This nitrogen atom is bonded to a tert-butyl group and a hydroxymethyl group, while the other carbon atoms in the ring are attached to a phenyl ring substituted with a methyl group. This particular arrangement of functional groups makes the compound an intriguing candidate for further investigation.

In recent years, there has been growing interest in piperidine derivatives due to their versatility and efficacy in pharmaceutical applications. Piperidine-based compounds have shown promise in the development of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The presence of both hydroxyl and carboxyl groups in tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate suggests potential for diverse chemical modifications, which could enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the synthesis of novel therapeutic agents. Researchers have been exploring the use of piperidine derivatives as scaffolds for drug design, leveraging their ability to interact with biological targets in specific ways. The hydroxymethyl group and carboxylate moiety provide opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate exemplify how subtle changes in molecular structure can significantly impact biological activity. For instance, modifications to the phenyl ring or the piperidine core can alter binding affinity and metabolic stability, making these compounds valuable tools for medicinal chemists.

The pharmaceutical industry has been particularly interested in developing drugs that target neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The tert-butyl group in this compound may contribute to its stability and bioavailability, making it an attractive candidate for further development.

Additionally, the methyl-substituted phenyl ring suggests potential interactions with enzymes and receptors involved in disease pathways. This feature could be exploited to develop drugs that modulate these pathways effectively. For example, compounds with similar structures have been investigated for their potential antipsychotic and antidepressant properties.

In conclusion, tert-butyl 4-hydroxy-4-(2-methylphenyl)methylpiperidine-1-carboxylate (CAS No. 1628430-67-0) represents a promising compound in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents.